Cas no 38521-29-8 (1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine)
38521-29-8 structure
Product Name:1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine
CAS No:38521-29-8
MF:C9H13N3OS
MW:211.284020185471
CID:1489907
PubChem ID:20498795
Update Time:2025-04-21
1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine
- 1,2-Benzisothiazol-3(2H)-one, compd. with 1,2-ethanediamine
- 1,2-benzisothiazol-3(2H)-one - ethane-1,2-diamine (1:1)
- 1,2-benzothiazol-3-one,ethane-1,2-diamine
- SCHEMBL11139779
- NS00089211
- DTXSID40959386
- EINECS 253-983-5
- 38521-29-8
- 1,2-Benzothiazol-3-ol--ethane-1,2-diamine (1/1)
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- Inchi: 1S/C7H5NOS.C2H8N2/c9-7-5-3-1-2-4-6(5)10-8-7;3-1-2-4/h1-4H,(H,8,9);1-4H2
- InChI Key: APWRMKMCDGFVRT-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(N1)=O.NCCN
Computed Properties
- Exact Mass: 211.07809
- Monoisotopic Mass: 211.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 81.14
1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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